Cas no 607345-48-2 (Furo[2,3-b]pyridine-3-ethanol)

Furo[2,3-b]pyridine-3-ethanol structure

Product name:Furo[2,3-b]pyridine-3-ethanol

CAS No:607345-48-2

MF:C₉H₉NO₂

MW:163.173262357712

CID:4062436

Chemical and Physical Properties
Related Products

Furo[2,3-b]pyridine-3-ethanol Chemical and Physical Properties

Names and Identifiers

- Furo[2,3-b]pyridine-3-ethanol
- Inchi： 1S/C9H9NO2/c11-5-3-7-6-12-9-8(7)2-1-4-10-9/h1-2,4,6,11H,3,5H2
- InChI Key： UENSRVLXNOIBQC-UHFFFAOYSA-N
- SMILES： C12OC=C(CCO)C1=CC=CN=2

Experimental Properties

Density: 1.256±0.06 g/cm3(Predicted)
Boiling Point: 293.1±25.0 °C(Predicted)
pka: 14.63±0.10(Predicted)

Furo[2,3-b]pyridine-3-ethanol Related Literature

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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
2. Central-radial bi-porous nanocatalysts with accessible high unit loading and robust magnetic recyclability for 4-nitrophenol reduction†

Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
3. Can the tricyanomethanide anion improve CO2 absorption by acetate-based ionic liquids?†

L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
4. C8–H bond activation vs. C2–H bond activation: from naphthyl amines to lactams†

Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
5. Branched CNT@SnO2 nanorods@carbon hierarchical heterostructures for lithium ion batteries with high reversibility and rate capability†

Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
6. Bright type-II photoluminescence from Mn-doped CdS/ZnSe/ZnS quantum dots with Mn2+ ions as exciton couplers†

Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
7. Carbon black anchored vanadium oxide nanobelts and their post-sintering counterpart (V2O5 nanobelts) as high performance cathode materials for lithium ion batteries†

Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
8. Cancer theranostic platforms based on injectable polymer hydrogels

Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
9. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†

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10. Blue light emitting gold nanoparticles functionalized with non-thiolate thermosensitive polymer ligand: optical properties, assemblies and application†

Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249

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